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Compound of Interest

1,2-
Compound Name:
Bis(methylsulfonylsulfanyl)ethane

CAS No.: 55-95-8

Cat. No.: B043724

Get Quote

Executive Summary

1,2-Bis(methylsulfonylsulfanyl)ethane, commonly referred to in proteomic literature as MTS-
2-MTS or 1,2-Ethanediyl bismethanethiosulfonate, is a specialized homobifunctional
crosslinking reagent.[1][2] Unlike indiscriminate amine-reactive crosslinkers (e.g.,
glutaraldehyde, NHS-esters), MTS-2-MTS is highly chemoselective for sulfhydryl groups
(cysteine side chains).

Its primary utility lies in Substituted Cysteine Accessibility Method (SCAM) experiments and
structural biology, where it serves as a "molecular ruler." By inserting a short, flexible spacer (

5.2 A) between two cysteine residues, researchers can validate proximity, lock protein
conformations (e.g., ion channel gating states), or stabilize transient protein-protein
interactions. This guide details the physicochemical properties, reaction mechanisms, and
validated protocols for deploying MTS-2-MTS in drug discovery and structural analysis.
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Chemical Identity & Physicochemical Properties[3]

[4]

The compound consists of an ethane core flanked by two methanethiosulfonate reactive

groups. These groups are "activated disulfides" that readily undergo thiol-disulfide exchange.[3]

Property

Data

IUPAC Name

S-(2-methylsulfonylsulfanyl)ethyl
methanethiosulfonate

Common Names

MTS-2-MTS, 1,2-Ethanediyl

bismethanethiosulfonate

CAS Registry Number 55-95-8
Molecular Formula
Molecular Weight 250.36 g/mol

Reactive Group

Methanethiosulfonate (MTS)

Target Functional Group

Sulfhydryl (-SH)

Spacer Arm Length

5.2 A (S-S distance)

Solubility

Soluble in DMSO, Acetonitrile; slightly soluble in

water (hydrolyzes slowly)

Storage

-20°C, desiccated, under inert gas (

or Ar)

Mechanistic Action: The Thiol-Disulfide Exchange

The reaction of MTS-2-MTS with proteins is driven by the nucleophilic attack of a thiolate anion

(

) on the sulfur atom of the methanethiosulfonate group. This is a specific thiol-disulfide
exchange that releases methanesulfinic acid as a leaving group.

© 2026 BenchChem. All rights reserved.

2/10 Tech Support


https://www.researchgate.net/publication/232279525_Kinetics_and_Mechanisms_of_Thiol-Disulfide_Exchange_Covering_Direct_Substitution_and_Thiol_Oxidation-Mediated_Pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Pathway[6][7][8][9]

» Activation: At physiological pH (7.0-8.0), a fraction of cysteine thiols exist as thiolates (

)

 First Displacement: The protein thiolate attacks one end of the MTS-2-MTS, displacing
methanesulfinate (

) and forming a mixed disulfide intermediate.

e Second Displacement (Crosslinking): A second proximal cysteine attacks the remaining MTS
group on the other end of the linker, completing the crosslink.

Mechanism Diagram
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Caption: Step-wise mechanism of cysteine crosslinking by MTS-2-MTS via nucleophilic
substitution.
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Applications in Drug Development & Structural

Biology
"Locking" Conformational States

lon channels and transporters cycle through distinct conformations (Open, Closed, Inactivated).
By introducing cysteine pairs at strategic positions (via site-directed mutagenesis) and applying
MTS-2-MTS, researchers can "trap" the protein in a specific state if the cysteines are within the
~5.2 A span only in that conformation.

o Example: Locking the voltage-gated Sodium channel (

) activation gate to study drug binding affinities in the open state.

Distance Constraints (Molecular Ruler)

MTS-2-MTS serves as a binary ruler. If crosslinking occurs, the

distance between residues is confirmed to be within the range of the linker's flexibility plus the
side chains (

8-12 A total).

o Comparison:
o Disulfide bond (oxidation): 0 A spacer (requires very close proximity,
2 A).
o MTS-2-MTS: ~5.2 A spacer (bridges medium-range gaps).
o MTS-4-MTS: Longer spacer (bridges wider gaps).

Cysteine Accessibility Scanning

While monofunctional MTS reagents (e.g., MTSET, MTSES) are used to test simple surface
accessibility, MTS-2-MTS tests for inter-subunit proximity in oligomeric complexes.
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Synthesis Route

For researchers needing to synthesize MTS-2-MTS in-house (due to commercial unavailability
or cost), the standard route involves the nucleophilic displacement of alkyl halides by sodium
methanethiosulfonate.

Reaction:

Protocol Summary:

e Dissolve 1,2-dichloroethane (1 eq) and Sodium Methanethiosulfonate (2.2 eq) in ethanol.
» Reflux for 4-6 hours.

« Filter off NaCl precipitate.

o Concentrate filtrate and recrystallize (usually from ethanol or isopropanol) to obtain white
crystalline solid.

Experimental Protocol: Protein Crosslinking
Materials

o Buffer A: 20 mM HEPES, 150 mM NaCl, pH 7.4 (Avoid Tris or buffers with primary amines if
downstream analysis involves amine-reactive probes; strictly avoid DTT/Mercaptoethanol).

e MTS-2-MTS Stock: 100 mM in dry DMSO (Prepare fresh; MTS hydrolyzes in water).

e Quenching Buffer: 200 mM N-ethylmaleimide (NEM) or 100 mM Cysteine.

Workflow

o Preparation: Dilute protein to 10-50 uM in Buffer A. Ensure protein is reduced; if TCEP was
used previously, it usually does not interfere with MTS reagents as strongly as DTT, but
removal via desalting column is recommended.

e Reaction:

o Add MTS-2-MTS to protein solution.
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o Stoichiometry: Start with 2:1 to 10:1 (MTS:Protein) molar excess.

o Incubation: 15-30 minutes at Room Temperature (or 1 hour on ice).
e Quenching: Add Quenching Buffer (5-fold molar excess over MTS) to stop the reaction.

o Validation:

o SDS-PAGE: Run non-reducing gels. Look for a band shift (dimerization) or a change in
migration speed (intramolecular crosslink).

o Reversibility Check: Treat a specific aliquot with 10 mM DTT. The crosslink involves
disulfide bonds, so DTT should cleave the spacer and restore the original migration
pattern. This confirms the modification was indeed disulfide-based.
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Caption: Standard operating procedure for MTS-2-MTS crosslinking validation.

Safety & Handling
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o Toxicity: Methanethiosulfonates are potent alkylating agents. They can modify proteins in the
skin and eyes. Wear nitrile gloves, safety goggles, and lab coats.

» Volatility: While MTS-2-MTS is a solid, related mono-functional MTS reagents can be
volatile. Handle in a fume hood.

o Disposal: Quench excess reagent with an excess of cysteine or glutathione before disposal
to neutralize reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Deep Dive: 1,2-
Bis(methylsulfonylsulfanyl)ethane (MTS-2-MTS)]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b043724/docs#technical-deep-dive-1-2-
bis-methylsulfonylsulfanyl-ethane-mts-2-mts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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